Cas no 1797225-01-4 (2-{[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 2-{[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1797225-01-4
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 5407792
• Update Time: 2025-10-31

2-{[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• 2-{[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C18H21N3O2/c19-13-15-7-4-10-20-17(15)23-16-8-11-21(12-9-16)18(22)14-5-2-1-3-6-14/h1-2,4,7,10,14,16H,3,5-6,8-9,11-12H2
• InChI Key： CBJLXYIQIUESFA-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C(C3CCC=CC3)=O)CC2)=NC=CC=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-{[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

Comprehensive Overview of 2-{[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS No. 1797225-01-4)

In the realm of pharmaceutical and agrochemical research, 2-{[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS No. 1797225-01-4) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine and pyridine backbone, is often explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its cyclohex-3-ene-1-carbonyl moiety, which contributes to its structural versatility and reactivity. The compound’s CAS number 1797225-01-4 serves as a critical identifier in global chemical databases, facilitating its study across academic and industrial laboratories.

The synthesis of 2-{[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile involves multi-step organic reactions, often leveraging piperidin-4-yl intermediates and pyridine-3-carbonitrile derivatives. Its molecular architecture makes it a candidate for modulating biological targets, such as enzymes or receptors, in therapeutic development. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in this compound, as researchers utilize machine learning to predict its binding affinities and pharmacokinetic properties. Keywords like "piperidine derivatives in medicine" and "pyridine-carbonitrile applications" frequently appear in scientific literature, reflecting its relevance.

From an industrial perspective, CAS 1797225-01-4 is often discussed in contexts such as high-throughput screening and fragment-based drug discovery. Its cyclohexene carbonyl group offers a synthetic handle for further functionalization, enabling the creation of diverse analogs. This adaptability aligns with the growing demand for small-molecule libraries in precision medicine. Notably, the compound’s 3-carbonitrile moiety is a focal point for researchers investigating hydrogen bond interactions and molecular docking simulations, topics frequently searched in academic databases.

Environmental and regulatory considerations also play a role in the study of 2-{[1-(cyclohex-3-ene-1-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s stability under various pH conditions and thermal profiles are often analyzed, addressing common queries like "thermal degradation of nitrile compounds" or "piperidine stability in solvents." Such data is vital for optimizing storage and transport in supply chains.

In summary, 1797225-01-4 represents a compelling case study in modern chemistry, bridging gaps between synthetic methodology, drug development, and computational modeling. Its multifaceted applications continue to inspire innovations, particularly in fields prioritizing molecular diversity and targeted therapeutics. As research evolves, this compound is poised to remain a staple in both literature and laboratory workflows.